Ethyl 5-cyclopropylnicotinimidate
Cat. No. B8493261
M. Wt: 190.24 g/mol
InChI Key: WZQIGTHWSZIVGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09296745B2
Procedure details
To a solution of 5-cyclopropylnicotinonitrile (0.45 g, 3.1 mmol) in ethanol was added sodium ethoxide (0.212 g, 3.1 mmol). The reaction mixture was stirred at room temperature for 12 h. The solvent was removed under reduced pressure, and the residue was partitioned between water and ethyl acetate. The organic layer was concentrated under reduced pressure to afford the title compound (0.45 g) which was used without further purification. MS (ES+APCI) (M+H) 191.2; LCMS retention time 1.149 min (Method L1).
Name
Identifiers
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REACTION_CXSMILES
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[CH:1]1([C:4]2[CH:5]=[N:6][CH:7]=[C:8]([CH:11]=2)[C:9]#[N:10])[CH2:3][CH2:2]1.[O-:12][CH2:13][CH3:14].[Na+]>C(O)C>[CH:1]1([C:4]2[CH:5]=[N:6][CH:7]=[C:8]([CH:11]=2)[C:9](=[NH:10])[O:12][CH2:13][CH3:14])[CH2:2][CH2:3]1 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
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0.45 g
|
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Type
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reactant
|
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Smiles
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C1(CC1)C=1C=NC=C(C#N)C1
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Name
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|
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Quantity
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0.212 g
|
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Type
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reactant
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Smiles
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[O-]CC.[Na+]
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at room temperature for 12 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent was removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue was partitioned between water and ethyl acetate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The organic layer was concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
12 h |
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Name
|
|
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Type
|
product
|
|
Smiles
|
C1(CC1)C=1C=NC=C(C(OCC)=N)C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.45 g | |
| YIELD: CALCULATEDPERCENTYIELD | 76.3% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
